3,3-Difluorohexan-1-amine: Structural Architecture, Synthesis, and Applications in Medicinal Chemistry
3,3-Difluorohexan-1-amine: Structural Architecture, Synthesis, and Applications in Medicinal Chemistry
Executive Summary
The strategic incorporation of fluorine into aliphatic frameworks has become a cornerstone of modern drug discovery. Among fluorinated motifs, the gem-difluoromethylene group (–CF₂–) serves as a highly versatile bioisostere, capable of modulating physicochemical properties without drastically altering steric bulk. 3,3-Difluorohexan-1-amine (CAS: 1780499-39-9) represents a highly specialized building block utilized in the synthesis of advanced active pharmaceutical ingredients (APIs).
As a Senior Application Scientist, I have structured this technical guide to move beyond basic chemical properties. We will deconstruct the stereoelectronic causality behind its utility, outline a self-validating synthetic protocol, and establish the analytical standards required for its verification in a rigorous research environment.
Chemical Identity & Physicochemical Profiling
Understanding the baseline metrics of 3,3-difluorohexan-1-amine is critical for predicting its behavior in complex synthetic cascades and biological systems. The presence of the gem-difluoro group at the gamma (γ) position relative to the primary amine creates a unique inductive environment[1][2].
Quantitative Data Summary
| Property | Value / Description |
| Chemical Name | 3,3-Difluorohexan-1-amine |
| CAS Registry Number | 1780499-39-9[1] |
| Molecular Formula | C₆H₁₃F₂N[2] |
| Molecular Weight | 137.17 g/mol [2] |
| SMILES String | FC(F)(CCN)CCC[2] |
| Predicted pKa (Amine) | ~9.8 - 10.2 (Slightly attenuated vs. unfluorinated hexan-1-amine) |
| Physical State | Colorless to pale yellow liquid (Free base) |
| Storage Conditions | Inert atmosphere (Argon/N₂), 2–8 °C (Hydrochloride salt preferred for long-term stability) |
Mechanistic Causality: The gem-Difluoro Effect
Why choose a 3,3-difluoro-substituted aliphatic chain over a standard alkyl linker? The causality lies in the precise manipulation of Absorption, Distribution, Metabolism, and Excretion (ADME) profiles[3].
-
Inductive pKa Modulation: While β-fluorination drastically reduces amine basicity, γ-fluorination (as seen in 3,3-difluorohexan-1-amine) exerts a milder electron-withdrawing effect. This finely tunes the pKa, often optimizing the ratio of ionized to unionized species at physiological pH, thereby enhancing membrane permeability without sacrificing target binding affinity.
-
Metabolic Shielding: Aliphatic chains are highly susceptible to cytochrome P450 (CYP450)-mediated oxidation. The strong C–F bond (approx. 116 kcal/mol) at the C3 position effectively blocks metabolic hydroxylation, prolonging the compound's half-life[3].
-
Lipophilicity Enhancement: The highly electronegative fluorine atoms increase the overall lipophilicity (LogP) of the molecule, driving better partitioning into lipid bilayers and facilitating blood-brain barrier (BBB) traversal.
Logic pathway illustrating how 3,3-difluoro substitution optimizes ADME profiles.
Experimental Protocol: Synthesis & Self-Validation
The synthesis of aliphatic gem-difluoroamines typically relies on the deoxofluorination of a corresponding ketone precursor[4]. The following protocol details the conversion of tert-butyl (3-oxohexyl)carbamate to 3,3-difluorohexan-1-amine hydrochloride.
This is designed as a self-validating system : each step includes specific in-process controls (IPCs) to ensure causality and prevent the propagation of errors.
Step 1: Deoxofluorination via DAST
-
Objective: Convert the C3 ketone to a gem-difluoro group.
-
Causality: Diethylaminosulfur trifluoride (DAST) is utilized because it selectively replaces the carbonyl oxygen with two fluorine atoms. The amine must be Boc-protected to prevent violent side reactions (e.g., sulfinamide formation) with the nucleophilic nitrogen[4].
-
Procedure:
-
Dissolve tert-butyl (3-oxohexyl)carbamate (1.0 eq) in anhydrous dichloromethane (DCM) under an argon atmosphere.
-
Cool the reaction vessel to -78 °C using a dry ice/acetone bath. Crucial: Low temperature suppresses the formation of elimination byproducts (fluoroalkenes).
-
Add DAST (3.0 eq) dropwise over 30 minutes.
-
Allow the reaction to slowly warm to room temperature and stir for 12 hours.
-
-
Validation (IPC): Quench a 0.1 mL aliquot in saturated NaHCO₃, extract with ethyl acetate, and analyze via TLC/LC-MS. The disappearance of the ketone carbonyl peak (~1710 cm⁻¹ in IR) and the emergence of the desired mass [M-tBu+H]+ confirms conversion.
Step 2: Workup and Purification
-
Procedure: Carefully quench the bulk reaction mixture by slow addition to a vigorously stirred saturated NaHCO₃ solution at 0 °C (Caution: Exothermic release of HF and CO₂). Extract with DCM (3x), wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
-
Purification: Flash column chromatography (Silica gel, Hexanes/EtOAc gradient) yields tert-butyl (3,3-difluorohexyl)carbamate.
Step 3: Deprotection to the Free Amine Hydrochloride
-
Objective: Remove the Boc protecting group to yield the active building block.
-
Causality: Acidic cleavage using HCl in dioxane is preferred over trifluoroacetic acid (TFA) because it directly yields the hydrochloride salt, which is non-volatile, highly stable, and easy to handle[4].
-
Procedure:
-
Dissolve the purified tert-butyl (3,3-difluorohexyl)carbamate in 4M HCl in dioxane (10 eq).
-
Stir at room temperature for 2-4 hours.
-
Concentrate the mixture under reduced pressure. Triturate the resulting residue with cold diethyl ether to precipitate the product.
-
Filter and dry under high vacuum to afford 3,3-difluorohexan-1-amine hydrochloride .
-
-
Validation (Final): The protocol is validated by the analytical characterization below.
Analytical Characterization Standards
To ensure scientific integrity and trustworthiness, any batch of synthesized or procured 3,3-difluorohexan-1-amine must meet the following analytical benchmarks before deployment in downstream medicinal chemistry:
-
¹⁹F NMR (400 MHz, CDCl₃): The most diagnostic technique. Expect a characteristic multiplet (often a triplet of triplets or a complex multiplet due to coupling with adjacent CH₂ protons) in the aliphatic gem-difluoro region, typically between -90 ppm and -105 ppm .
-
¹H NMR (400 MHz, CDCl₃):
-
The terminal methyl group (C6) will appear as a triplet at ~0.9 ppm.
-
The protons adjacent to the CF₂ group (C2 and C4) will exhibit complex splitting patterns (multiplets) due to both homonuclear (H-H) and heteronuclear (H-F) coupling, typically appearing between 1.8 and 2.2 ppm.
-
The CH₂ adjacent to the amine (C1) will appear as a triplet further downfield (~2.8 - 3.0 ppm).
-
-
High-Resolution Mass Spectrometry (HRMS-ESI): Calculated for C₆H₁₄F₂N⁺ [M+H]⁺: 138.1094; Found: ± 5 ppm mass accuracy.
References
-
[3] Morgenthaler M., et al. Difluoroalkylation of Tertiary Amides and Lactams by an Iridium-Catalyzed Reductive Reformatsky Reaction. PubMed Central (NIH). URL:[Link]
-
[4] Shi, G., et al. Multigram-scale Synthesis of Enantiopure 3,3-Difluoroproline. PubMed Central (NIH). URL:[Link]
Sources
- 1. 1780499-39-9|3,3-Difluorohexan-1-amine|BLD Pharm [bldpharm.com]
- 2. chemscene.com [chemscene.com]
- 3. Difluoroalkylation of Tertiary Amides and Lactams by an Iridium-Catalyzed Reductive Reformatsky Reaction - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Multigram-scale Synthesis of Enantiopure 3,3-Difluoroproline - PMC [pmc.ncbi.nlm.nih.gov]
